2-amino-N-(3,4-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide

• IUPAC Name: 2-amino-N-(3,4-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide
• InChI: InChI=1S/C22H19N3O2S/c1-13-8-9-15(12-14(13)2)24-22(27)18-16-6-3-4-10-25(16)20(19(18)23)21(26)17-7-5-11-28-17/h3-12H,23H2,1-2H3,(H,24,27)
• InChI Key: VYKBMXYGZKNVHV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C3C=CC=CN3C(=C2N)C(=O)C4=CC=CS4)C
• Molecular Formula: C22H19N3O2S
• Molecular Weight: 389.5 g/mol

Description

2-amino-N-(3,4-dimethylphenyl)-3-(thiophene-2-carbonyl)indolizine-1-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound belongs to the class of indolizine derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed novel synthetic routes and chemical reactions involving compounds structurally related to 2-amino-N-(3,4-dimethylphenyl)-3-(thiophene-2-carboxyl)indolizine-1-carboxamide. These methodologies enable the creation of diverse heterocyclic compounds with potential applications in various scientific domains. For instance, novel synthesis techniques have been employed for the creation of indolizine derivatives through one-pot domino reactions, highlighting the compound's utility in constructing complex molecular architectures (Ziyaadini et al., 2011).

Biological Activities

Several studies have highlighted the significant biological activities of compounds closely related to 2-amino-N-(3,4-dimethylphenyl)-3-(thiophene-2-carboxyl)indolizine-1-carboxamide. These activities include antimicrobial, antitumor, and antioxidant properties. For example, novel heterocyclic compounds synthesized using related methodologies have demonstrated high efficiency in in vitro screening for antioxidant, antitumor against Ehrlich ascites carcinoma cell line, and antimicrobial activities against various pathogenic bacteria and fungi. This suggests potential applications in developing sterile and/or biologically active fabrics used in various life applications (Khalifa et al., 2015).

Applications in Material Science

Research into the chemical properties and reactions of compounds similar to 2-amino-N-(3,4-dimethylphenyl)-3-(thiophene-2-carboxyl)indolizine-1-carboxamide has also opened avenues for applications in material science, particularly in the development of new polyamides and polyimides. These materials are noted for their amorphous nature, solubility in organic solvents, and potential in creating tough and flexible polymer films with useful levels of thermal stability (Liou & Chang, 2008).